![molecular formula C12H15BrO B1526861 2-Bromobenzyl cyclopentyl ether CAS No. 1247592-54-6](/img/structure/B1526861.png)
2-Bromobenzyl cyclopentyl ether
Overview
Description
2-Bromobenzyl cyclopentyl ether is an organic compound with the molecular formula C12H15BrO and a molecular weight of 255.15 g/mol . It is used as an intermediate in various chemical reactions .
Synthesis Analysis
The synthesis of ethers like this compound can be achieved through several methods. One common method is the Williamson Ether Synthesis, which involves an S N 2 reaction of an alkoxide nucleophile with an alkyl halide . Another method is the alkoxymercuration-demercuration of an alkene . The choice of method depends on the specific requirements of the reaction and the properties of the starting materials .Molecular Structure Analysis
The molecular structure of this compound consists of a benzyl group (a benzene ring with a CH2 group attached) bonded to a cyclopentyl group (a cyclopentane ring) through an oxygen atom . The bromine atom is attached to the benzyl group .Chemical Reactions Analysis
Ethers like this compound can undergo several types of reactions. One common reaction is the acidic cleavage of the ether, which involves the protonation of the ether oxygen to form a good leaving group, which can then be eliminated as part of an S N 2, S N 1, or E1 reaction mechanism . The specific pathway depends on the strong acid used and the type of substituents attached to the ether .Scientific Research Applications
Electrocatalytic Research and Reaction Mechanisms
- The study of the reductive cyclisation of allyl 2-bromobenzyl ether highlights the potential of combining electrochemical techniques with electron paramagnetic resonance (EPR) spectroscopy for understanding reaction mechanisms, particularly in electrocatalytic research (Pauwels et al., 2018). This approach can provide insights into the electrochemical activation of C-X bonds and the influence of electrocatalysts, offering a pathway for optimizing catalytic activities through a deeper understanding of the reaction processes.
Natural Nutraceutical Applications
- Bromophenols, such as those purified from red algae, have demonstrated significant alpha-glucosidase inhibitory activity, indicating potential for managing type 2 diabetes (Kim et al., 2010). Such findings suggest that compounds like 2-Bromobenzyl cyclopentyl ether, if structurally related or exhibiting similar biochemical activities, could be of interest for developing natural nutraceuticals.
Synthesis of Complex Organic Molecules
- The synthesis and modification of benzyl ethers, including the oxidative debenzylation of N-benzyl amides and O-benzyl ethers, have implications for synthesizing complex organic molecules and intermediates used in pharmaceuticals and materials science (Moriyama et al., 2014). Such research underscores the versatility of bromobenzyl compounds in organic synthesis, suggesting potential applications for this compound in facilitating complex synthetic pathways.
Environmental and Antioxidant Studies
- Investigations into the environmental fate of brominated flame retardants and their degradation, as well as the antioxidant properties of bromophenols from marine sources, provide a basis for studying the environmental impact and potential health benefits of brominated compounds (Eriksson et al., 2004). These studies could inform research on the environmental behavior and biological effects of this compound.
Antimicrobial and Bioactive Properties
- The discovery of new bromophenols with antimicrobial activity from marine red algae suggests a broader interest in exploring the bioactive properties of brominated compounds (Xu et al., 2009). Such research points to the potential for this compound and similar substances to be investigated for their bioactive properties, including antimicrobial effects.
Mechanism of Action
Target of Action
The primary target of 2-Bromobenzyl cyclopentyl ether is the benzylic position of the compound . The benzylic position is a carbon atom that is directly attached to an aromatic ring, in this case, the benzyl group . This position is particularly reactive due to the resonance stabilization provided by the aromatic ring .
Mode of Action
This compound interacts with its targets through a free radical reaction . In this reaction, a bromine atom is lost, leaving behind a succinimidyl radical (S·). This radical then removes a hydrogen atom to form succinimide (SH). The resulting compound then reacts with N-bromosuccinimide (NBS) to form this compound .
Biochemical Pathways
The biochemical pathway affected by this compound involves the free radical bromination, nucleophilic substitution, and oxidation . These reactions occur at the benzylic position, which is resonance stabilized . The downstream effects of these reactions include the formation of new compounds through the substitution and oxidation reactions .
Pharmacokinetics
The compound’s reactivity at the benzylic position suggests that it may be readily metabolized . The impact of these properties on the bioavailability of this compound is currently unknown.
Result of Action
The molecular and cellular effects of this compound’s action are the formation of new compounds through free radical reactions . These reactions occur at the benzylic position, leading to the formation of succinimide and the brominated compound .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the rate of the free radical reactions at the benzylic position can be influenced by the presence of other reactive species in the environment . Additionally, the stability of the compound may be affected by factors such as temperature and pH .
Future Directions
The potential applications of 2-Bromobenzyl cyclopentyl ether in various scientific fields are currently being explored. One area of interest is the use of green solvents in place of conventional petrochemical solvents. Ethers like this compound could potentially serve as greener alternatives due to their less harmful and less toxic properties .
Properties
IUPAC Name |
1-bromo-2-(cyclopentyloxymethyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrO/c13-12-8-4-1-5-10(12)9-14-11-6-2-3-7-11/h1,4-5,8,11H,2-3,6-7,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTVSZADWECRLDN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)OCC2=CC=CC=C2Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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